[4-(Methylsulfanylmethyl)oxan-4-yl]methanamine

• IUPAC Name: [4-(methylsulfanylmethyl)oxan-4-yl]methanamine
• InChI: InChI=1S/C8H17NOS/c1-11-7-8(6-9)2-4-10-5-3-8/h2-7,9H2,1H3
• InChI Key: LIXMZKLSHJYJPP-UHFFFAOYSA-N
• Canonical SMILES: CSCC1(CCOCC1)CN
• Molecular Formula: C8H17NOS
• Molecular Weight: 175.29 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H17NO3S.ClH/c1-13(10,11)7-8(6-9)2-4-12-5-3-8;/h2-7,9H2,1H3;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“[4-(Methylsulfanylmethyl)oxan-4-yl]methanamine” is a powder at room temperature. Its molecular weight is 175.29.

Scientific Research Applications

• Synthesis Methods : Feng Li et al. (2012) developed a method for the direct N-monomethylation of aromatic primary amines using methanol as a methylating agent. This method is significant due to its low catalyst loading, broad substrate scope, and excellent selectivities, making it a valuable technique in chemical synthesis (Li et al., 2012).

• Compound Synthesis and Characterization : Ganesh Shimoga et al. (2018) successfully synthesized 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine by reacting p-Toluic hydrazide and glycine. This compound was characterized using various spectroscopic techniques, demonstrating the compound's potential in various applications (Shimoga, Shin, & Kim, 2018).

• Antimicrobial Activities : A study by K D Thomas et al. (2010) found that [1-(6-methoxy-2-methylquinolin-4-yl)-1H-1,2,3-triazol-4-yl] methanamine derivatives exhibited moderate to very good antibacterial and antifungal activities. This indicates its potential use in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).

• Catalytic Applications : Şemistan Karabuğa et al. (2015) synthesized (4-Phenylquinazolin-2-yl)methanamine and examined its use in catalysts for transfer hydrogenation of acetophenone derivatives, achieving excellent conversions. This research suggests the compound's potential as a catalyst in organic reactions (Karabuğa, Bars, Karakaya, & Gümüş, 2015).

• Anticancer Activity : Research by S. Mbugua et al. (2020) on palladium and platinum complexes based on Schiff base ligands, including R-(phenyl)methanamine, demonstrated strong DNA-binding affinity and significant anticancer activity against various human cancerous cell lines. This highlights its potential use in cancer research and therapy (Mbugua et al., 2020).

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.